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Introduction
APETx2 (Anemone Peptide Toxin 2) is a 42-amino acid peptide isolated from the sea anemone

Anthopleura elegantissima.[1][2][3] As a potent and selective inhibitor of Acid-Sensing Ion

Channel 3 (ASIC3), APETx2 has emerged as a critical pharmacological tool for investigating

the role of ASICs in sensory neuron function and pain signaling.[2][3] This technical guide

provides a comprehensive overview of APETx2 Trifluoroacetate (TFA), including its mechanism

of action, quantitative effects on various ion channels, and detailed experimental protocols for

its study.

Chemical and Physical Properties
APETx2 is a basic peptide with a pI of 9.59, characterized by three disulfide bridges that confer

a stable tertiary structure.[4] The full amino acid sequence has been determined, and its

monoisotopic mass is approximately 4557.96 Da.[1][4]
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Property Value Reference

Amino Acid Sequence

H-Gly-Thr-Ala-Cys4-Ser-Cys6-

Gly-Asn-Ser-Lys-Gly-Ile-Tyr-

Trp-Phe-Tyr-Arg-Pro-Ser-

Cys20-Pro-Thr-Asp-Arg-Gly-

Tyr-Thr-Gly-Ser-Cys30-Arg-

Tyr-Phe-Leu-Gly-Thr-Cys37-

Cys38-Thr-Pro-Ala-Asp-OH

[5]

Disulfide Bridges
Cys4-Cys37, Cys6-Cys30,

Cys20-Cys38
[1][5]

Molecular Weight ~4561.06 Da [5]

Isoelectric Point (pI) 9.59 [4]

Mechanism of Action on Sensory Neurons
APETx2 exerts its primary effect by directly inhibiting ASIC3 channels, which are predominantly

expressed in sensory neurons and are key mediators of acid-induced pain.[2][6] The toxin acts

on the external side of the channel, blocking the peak transient current without altering the

channel's unitary conductance or affecting the sustained plateau current.[1][2][7] While highly

selective for ASIC3, APETx2 also shows activity against other ASIC subtypes and certain

voltage-gated sodium channels (Nav), particularly at higher concentrations.[5][8]

Signaling Pathway of APETx2 Inhibition of ASIC3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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